Cas no 2169459-71-4 (1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2169459-71-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5837639
• PubChem ID: 165519406
• Update Time: 2025-06-13

1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• [1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 2169459-71-4
• EN300-1277988

• Inchi： 1S/C9H10N4O/c1-13-9(8(6-14)11-12-13)7-4-2-3-5-10-7/h2-5,14H,6H2,1H3
• InChI Key： DYWHABRZJXVDGL-UHFFFAOYSA-N
• SMILES： OCC1=C(C2C=CC=CN=2)N(C)N=N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Research Briefing on 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2169459-71-4): Recent Advances and Applications

The compound 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2169459-71-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the unique structural features of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol, which combines a pyridine moiety with a 1,2,3-triazole ring, making it a promising scaffold for the design of novel bioactive molecules. The presence of the hydroxymethyl group at the 4-position of the triazole ring enhances its ability to interact with biological targets, particularly enzymes and receptors involved in inflammatory and infectious diseases. Computational docking studies have revealed that this compound exhibits high binding affinity towards several key protein targets, including kinases and proteases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol as a potent inhibitor of bacterial efflux pumps, which are responsible for antibiotic resistance in pathogens such as Pseudomonas aeruginosa and Staphylococcus aureus. The compound was shown to significantly enhance the activity of conventional antibiotics when used in combination, suggesting its potential as an adjuvant therapy for multidrug-resistant infections. These findings were further supported by in vivo experiments, where the compound exhibited low toxicity and favorable pharmacokinetic profiles.

Another area of active research involves the application of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol in cancer therapeutics. Preliminary data from cell-based assays indicate that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the modulation of apoptotic signaling pathways. Mechanistic studies suggest that the compound's activity is mediated by its interaction with Bcl-2 family proteins, which play a critical role in regulating cell death. Ongoing preclinical studies are evaluating its efficacy in animal models of cancer, with promising early results.

The synthesis of 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also been optimized in recent years, with several novel synthetic routes reported in the literature. A particularly efficient method involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which allows for high yields and excellent regioselectivity. Advances in green chemistry have further enabled the development of environmentally friendly synthesis protocols, reducing the use of hazardous solvents and improving overall sustainability.

In conclusion, 1-methyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2169459-71-4) represents a highly promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features, combined with its potent biological activity and favorable safety profile, make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the scientific community continues to uncover the full therapeutic potential of this compound, it is expected to play an increasingly important role in addressing unmet medical needs.